2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]-N-2-naphthylacetamide

• IUPAC Name: 2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C15H14N4OS/c1-10-16-15(19-18-10)21-9-14(20)17-13-7-6-11-4-2-3-5-12(11)8-13/h2-8H,9H2,1H3,(H,17,20)(H,16,18,19)
• InChI Key: IDXLHHVHANTURR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)SCC(=O)NC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C15H14N4OS
• Molecular Weight: 298.4 g/mol

Description

2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]-N-2-naphthylacetamide is a chemical compound that has gained interest in scientific research due to its potential therapeutic properties. This compound is commonly referred to as MTNA and has been studied for its ability to inhibit the activity of certain enzymes, which could have implications in the treatment of various diseases.

Mechanism of Action

The mechanism of action of MTNA is not fully understood, but it is believed to involve the inhibition of the activity of COX-2 and 5-LOX. These enzymes are involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes, which contribute to the inflammatory response. By inhibiting the activity of these enzymes, MTNA could reduce inflammation and have therapeutic benefits.
Biochemical and Physiological Effects:
MTNA has been shown to have anti-inflammatory properties in various in vitro and in vivo models. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and leukotrienes, and to inhibit the activity of COX-2 and 5-LOX. MTNA has also been shown to have antioxidant properties, which could contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of MTNA is its specificity for COX-2 and 5-LOX, which could reduce the risk of side effects associated with non-specific inhibition of these enzymes. However, the limitations of MTNA include its relatively low potency compared to other inhibitors of these enzymes, as well as its limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research on MTNA. One area of interest is the development of more potent and selective inhibitors of COX-2 and 5-LOX, which could have greater therapeutic benefits. Another area of interest is the evaluation of the potential therapeutic benefits of MTNA in various disease models, including cancer and arthritis. Additionally, the development of novel drug delivery systems could improve the solubility and bioavailability of MTNA, which could enhance its therapeutic potential.

Synthesis Methods

The synthesis of MTNA involves the reaction of 2-naphthylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 5-methyl-1,2,4-triazole-3-thiol in the presence of a base to yield the final product. The synthesis of MTNA has been optimized to increase yield and purity, and various methods have been described in the literature.

Scientific Research Applications

MTNA has been studied for its potential as an inhibitor of various enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes are involved in the inflammatory response and have been implicated in the development of various diseases, including cancer and arthritis. MTNA has been shown to inhibit the activity of these enzymes, which could have therapeutic implications.